![molecular formula C23H22FN5 B4948574 (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine](/img/structure/B4948574.png)
(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine, also known as Compound A, is a chemical compound that has been of interest in the field of medicinal chemistry due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cellular processes. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects in scientific research studies. For example, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to reduce inflammation by inhibiting the production of inflammatory molecules such as prostaglandins.
Advantages and Limitations for Lab Experiments
One advantage of using (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A in lab experiments is its high yield synthesis method. Additionally, it has been shown to have potent therapeutic properties and may be useful in the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the investigation of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A. For example, further studies could be conducted to better understand its mechanism of action and optimize its therapeutic potential. Additionally, it could be studied for its potential use in treating other diseases such as neurodegenerative diseases or cardiovascular diseases. Furthermore, its potential use in combination with other drugs could also be investigated.
Synthesis Methods
The synthesis of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A involves a multi-step process that includes the reaction of 3-fluorobenzyl chloride with 1-(2-methylphenyl)-1H-tetrazole-5-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by reacting the intermediate with phenylmethylamine. The synthesis of this compound A has been reported in the literature and has been shown to have a high yield.
Scientific Research Applications
(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A has been investigated for its potential therapeutic properties in various scientific research studies. For example, it has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. Additionally, this compound A has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
Properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22FN5/c1-17-9-6-7-14-21(17)29-23(25-26-27-29)22(19-11-4-3-5-12-19)28(2)16-18-10-8-13-20(24)15-18/h3-15,22H,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKLFVSWYSPNOMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22FN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.